Cas no 1804504-54-8 (2,6-Diformylphenylhydrazine)

2,6-Diformylphenylhydrazine is a specialized organic compound featuring two formyl groups (–CHO) and a hydrazine moiety (–NHNH₂) attached to a phenyl ring. This structure makes it a valuable intermediate in synthetic chemistry, particularly for constructing heterocyclic frameworks such as hydrazones and Schiff bases. Its bifunctional nature allows for selective reactivity, enabling applications in coordination chemistry, ligand synthesis, and the preparation of advanced materials. The compound’s well-defined symmetry and stability under controlled conditions enhance its utility in precise synthetic routes. It is commonly employed in research settings for developing pharmaceuticals, agrochemicals, and functional polymers due to its versatile derivatization potential.

2,6-Diformylphenylhydrazine structure

Product Name:2,6-Diformylphenylhydrazine

CAS No:1804504-54-8

MF:C₈H₈N₂O₂

MW:164.161321640015

CID:4935054

Update Time:2025-10-21

2,6-Diformylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

- 2,6-Diformylphenylhydrazine
- Inchi： 1S/C8H8N2O2/c9-10-8-6(4-11)2-1-3-7(8)5-12/h1-5,10H,9H2
- InChI Key： YSVKSBASDHPGMC-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=C(C=O)C=1NN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 156
XLogP3: 0.6
Topological Polar Surface Area: 72.2

2,6-Diformylphenylhydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250000114-250mg	2,6-Diformylphenylhydrazine	1804504-54-8	98%	250mg	666.40 USD	2021-06-15
Alichem	A250000114-500mg	2,6-Diformylphenylhydrazine	1804504-54-8	98%	500mg	950.60 USD	2021-06-15
Alichem	A250000114-1g	2,6-Diformylphenylhydrazine	1804504-54-8	98%	1g	1,668.15 USD	2021-06-15

2,6-Diformylphenylhydrazine Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 2,6-Diformylphenylhydrazine

2,6-Diformylphenylhydrazine: A Comprehensive Overview

2,6-Diformylphenylhydrazine (CAS No. 1804504-54-8) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as diformylphenylhydrazine, is a derivative of phenylhydrazine with two aldehyde groups attached to the benzene ring at the 2 and 6 positions. Its molecular formula is C8H7N3O2, and it exhibits a melting point of approximately 190°C. The compound is widely used in the synthesis of heterocyclic compounds, particularly in the preparation of isoquinolines and related structures.

Recent advancements in organic synthesis have highlighted the role of 2,6-diformylphenylhydrazine in the construction of bioactive molecules. Researchers have employed this compound as a key intermediate in the synthesis of various pharmaceutical agents, including anticancer drugs and antibiotics. For instance, studies have demonstrated its utility in the formation of isoquinoline alkaloids, which are known for their potent biological activities. The ability of diformylphenylhydrazine to undergo condensation reactions with carbonyl compounds has made it an invaluable tool in medicinal chemistry.

In addition to its role in drug discovery, 2,6-diformylphenylhydrazine has found applications in materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent research has explored its potential as a building block for MOFs with enhanced catalytic activity and stability. These findings underscore the compound's versatility and its growing importance in modern materials research.

The synthesis of diformylphenylhydrazine typically involves the reaction of phenylhydrazine with two equivalents of an aldehyde under appropriate conditions. This straightforward synthesis method ensures a high yield and purity of the product, making it accessible for large-scale applications. The compound's stability under standard storage conditions further enhances its practicality for industrial use.

From an environmental perspective, 2,6-diformylphenylhydrazine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 2,6-diformylphenylhydrazine (CAS No. 1804504-54-8) stands out as a critical compound in contemporary chemical research and industry. Its diverse applications span from drug discovery to materials science, with ongoing studies continually expanding its potential uses. As researchers continue to explore its properties and capabilities, this compound is poised to play an even more significant role in advancing chemical innovation.